molecular formula C7H9ClN2 B8576786 4-Chloro-6-methyl-2-methylaminopyridine

4-Chloro-6-methyl-2-methylaminopyridine

Cat. No.: B8576786
M. Wt: 156.61 g/mol
InChI Key: HLRXYRHISPGVKO-UHFFFAOYSA-N
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Description

4-Chloro-6-methyl-2-methylaminopyridine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9ClN2

Molecular Weight

156.61 g/mol

IUPAC Name

4-chloro-N,6-dimethylpyridin-2-amine

InChI

InChI=1S/C7H9ClN2/c1-5-3-6(8)4-7(9-2)10-5/h3-4H,1-2H3,(H,9,10)

InChI Key

HLRXYRHISPGVKO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=N1)NC)Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A mixture of 2,4-dichloro-6-methylpyridine (7.0 g) (West German Patent DE 2162238) and 33% w/v methylamine in ethanol (25 ml) was heated in a sealed tube at 100° C. for 8 hours. The solvent was removed by evaporation and the residual solid was purified by flash chromatography (Merck 9385 Silica, 100 g), using as eluant first an increasing gradient [20%-100% v/v] of diethyl ether in petrol (b.p. 60°-80° C.) and then an increasing gradient of up to 5% v/v methanol in dichloromethane. There was thus obtained 4-chloro-6-methyl-2-methylaminopyridine (0.8 g, 12% yield), m.p. 69°-70° C.; NMR: 2.2-2.3(3H,s, CH3), 2.7-2.8(3H,s,NHCH3), 6.25(1H,s, pyridine-3H), 6.4(1H,s, pyridine-5H), 6.55-6.7(1H,br,NH).
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